molecular formula C12H12N4 B8583691 5-Phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine

5-Phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine

Cat. No.: B8583691
M. Wt: 212.25 g/mol
InChI Key: RKZMXZBTVFIBEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N4

Molecular Weight

212.25 g/mol

IUPAC Name

5-phenyl-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine

InChI

InChI=1S/C12H12N4/c1-2-4-9(5-3-1)11-10-6-7-15-16-12(10)14-8-13-11/h1-5,8,15H,6-7H2,(H,13,14,16)

InChI Key

RKZMXZBTVFIBEO-UHFFFAOYSA-N

Canonical SMILES

C1CNNC2=NC=NC(=C21)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine (150 mg) in dry THF (10 mL), hydrazine (5 mL, 1.0M in THF) was slowly added under nitrogen atmosphere at room temperature. The reaction mixture was stirred at 60° C. for 5 hours and solvents were removed under reduced pressure. The resulting oil was purified by column chromatography using MeOH/CHCl3 (0.5:9.5) as eluent to afford 5-phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine (45 mg) as colorless oily liquid. 1H NMR (DMSO-d6): δ 2.63-2.65 (t, 2H), 2.79-2.81 (t, 2H), 4.93-4.97 (t, 1H), 7.43-7.48 (m, 3H), 7.56-7.59 (m, 2H), 8.29 (s, 1H), 8.69 (s, 1H).
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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